Cas no 1261581-67-2 (3-Bromo-2'-iodopropiophenone)

• Product Name: 3-Bromo-2'-iodopropiophenone
• CAS No: 1261581-67-2
• MF: C₉H₈BrIO
• MW: 338.967694282532
• CID: 4965532
• Update Time: 2025-10-29

3-Bromo-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-iodopropiophenone

• Inchi： 1S/C9H8BrIO/c10-6-5-9(12)7-3-1-2-4-8(7)11/h1-4H,5-6H2
• InChI Key： YRMXAJKKCYYOIV-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CCBr)=O

Computed Properties

• Exact Mass: 337.88033 g/mol
• Monoisotopic Mass: 337.88033 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 338.97

Additional information on 3-Bromo-2'-iodopropiophenone

3-Bromo-2'-iodopropiophenone: A Comprehensive Overview

3-Bromo-2'-iodopropiophenone (CAS No. 1261581-67-2) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, material science, and organic synthesis. This compound is characterized by its unique structure, which combines a phenyl ring with a propionyl group substituted by bromine and iodine atoms at specific positions. The bromine and iodine substituents play a crucial role in determining the compound's chemical reactivity, stability, and potential for use in advanced chemical systems.

The synthesis of 3-bromo-2'-iodopropiophenone involves a series of precise organic reactions, including Friedel-Crafts acylation and subsequent halogenation processes. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for industrial and academic applications. The compound's structure has been extensively studied using modern spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its molecular geometry and intermolecular interactions.

One of the most notable applications of 3-bromo-2'-iodopropiophenone is in the field of drug discovery. Its unique electronic properties make it an ideal candidate for exploring novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Recent studies have highlighted its potential as a scaffold for designing small-molecule inhibitors of key enzymes involved in cellular signaling pathways. For instance, researchers have demonstrated that derivatives of this compound can modulate the activity of protein kinases, which are critical targets in oncology.

In addition to its role in pharmaceuticals, 3-bromo-2'-iodopropiophenone has found applications in material science, particularly in the development of advanced optoelectronic materials. The compound's ability to form stable charge-transfer complexes makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in this area have focused on optimizing the compound's electronic properties through controlled substitution patterns and self-assembly techniques.

The physical properties of 3-bromo-2'-iodopropiophenone are also worth noting. Its melting point is approximately 150°C under standard conditions, while its solubility in common organic solvents such as dichloromethane and acetonitrile is relatively high. These properties make it suitable for use in various solution-based chemical reactions, including Suzuki coupling and Heck reactions, which are widely employed in organic synthesis.

From a safety standpoint, 3-bromo-2'-iodopropiophenone exhibits low toxicity under normal handling conditions. However, it is recommended to handle the compound with appropriate personal protective equipment (PPE) to minimize exposure risks. Storage should be carried out in a cool, dry place away from direct sunlight to ensure stability over extended periods.

In conclusion, 3-bromo-2'-iodopropiophenone (CAS No. 1261581-67-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.